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Compound of Interest

Compound Name: Methylcyclohexane-d14

Cat. No.: B156626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methylcyclohexane-
d14, a deuterated solvent used in a variety of scientific applications. Adherence to these

guidelines is critical to ensure the safety of laboratory personnel and the integrity of

experimental outcomes.

Hazard Identification and Classification
Methylcyclohexane-d14 is classified as a hazardous substance and requires careful handling.

The primary hazards are associated with its flammability, potential for skin irritation, and risk of

aspiration if swallowed. It is also recognized as being toxic to aquatic life with long-lasting

effects.[1][2]

Table 1: Hazard Identification
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Hazard Class Category Hazard Statement

Flammable Liquid 2
H225: Highly flammable liquid

and vapour.[1][2][3][4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness.[1][2][3]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways.

[1][2][3]

Hazardous to the Aquatic

Environment (Acute)
1

H400: Very toxic to aquatic life.

[1]

Hazardous to the Aquatic

Environment (Chronic)
1 & 2

H410: Very toxic to aquatic life

with long lasting effects.[4]

H411: Toxic to aquatic life with

long lasting effects.[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of Methylcyclohexane-d14 is essential

for its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₆D₁₁CD₃[5]

Molecular Weight 112.27 g/mol [5][6]

Appearance Colorless liquid[7]

Odor Faint, benzene-like[7]

Boiling Point 100.9 °C to 101 °C[1][4]

Melting Point -126.3 °C to -126.4 °C[1][7]

Flash Point -4 °C (closed cup)[1][4]

Density 0.88 g/mL at 25 °C[4]

Vapor Pressure
37 mmHg (20°C) for non-deuterated

Methylcyclohexane[7]

Solubility in Water
0.014 g/L at 25 °C for non-deuterated

Methylcyclohexane[7]

Explosive Limits 0.34 - 6.3 %[4]

Safe Handling and Storage Workflow
A systematic approach to handling and storage is paramount to minimizing risks associated

with Methylcyclohexane-d14.
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Receipt & Initial Storage

Laboratory Use

Emergency Procedures

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated,
Flammable Liquid Storage Area

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Flame-Retardant Lab Coat

Transfer to Lab

Work in a Fume Hood

Dispense Using Grounded Equipment
and Spark-Proof Tools

Avoid Inhalation, Ingestion,
and Skin/Eye Contact

Collect Waste in a Labeled,
Approved Container

Generate Waste

Small Spill:
Absorb with Inert Material

First Aid:
- Eye: Rinse with water

- Skin: Wash with soap and water
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting,
seek immediate medical attention

Fire:
Use Dry Chemical, CO2, or Foam Extinguisher

Dispose of as Hazardous Waste
in Accordance with Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methylcyclohexane-d14.
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Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are crucial for minimizing

exposure.

Table 3: Exposure Controls and Personal Protection

Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area, preferably in a

chemical fume hood.[8][9] Use explosion-proof

equipment.[10]

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.[1]

Skin Protection

Wear protective gloves (e.g., nitrile rubber).

Wear a lab coat or chemical-resistant apron.[1]

[2]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with organic vapor

cartridges.

General Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[1][8]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1][11]

Skin Contact

Immediately remove contaminated clothing.

Wash skin with soap and plenty of water.[2][8] If

skin irritation occurs, get medical

advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[10]

Ingestion
Do NOT induce vomiting.[2][11] Immediately call

a POISON CENTER or doctor/physician.[1][2]

Fire-Fighting Measures
Methylcyclohexane-d14 is highly flammable and presents a significant fire hazard.

Table 5: Fire-Fighting Measures

Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3]

Unsuitable Extinguishing Media Do not use a heavy water stream.

Specific Hazards

Vapors are heavier than air and may travel to a

source of ignition and flash back.[3] Containers

may explode when heated.[3]

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.[2][3]
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Accidental Release Measures
Prompt and safe cleanup of spills is necessary to prevent further hazards.

Table 6: Accidental Release Measures

Action Procedure

Personal Precautions

Evacuate personnel to a safe area.[2] Ensure

adequate ventilation. Remove all sources of

ignition.[2] Wear appropriate personal protective

equipment.

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let the product enter drains.[1]

Methods for Cleaning Up

Absorb with inert absorbent material (e.g., sand,

diatomaceous earth) and dispose of as

hazardous waste.[1]

Toxicological Information
The toxicological data for Methylcyclohexane-d14 is often extrapolated from its non-

deuterated counterpart, Methylcyclohexane.

Table 7: Summary of Toxicological Effects
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Effect Observation

Acute Toxicity

May be fatal if swallowed and enters airways.[1]

[2][3] May cause drowsiness or dizziness upon

inhalation.[1][2][3]

Skin Corrosion/Irritation Causes skin irritation.[1][2][3]

Serious Eye Damage/Irritation May cause serious eye irritation.[3]

Carcinogenicity Not classified as a carcinogen.

Germ Cell Mutagenicity Not classified as a mutagen.

Reproductive Toxicity Not classified as a reproductive toxicant.

Experimental Protocols
The hazard classifications of Methylcyclohexane-d14 are based on standardized

experimental protocols. Below are summaries of the methodologies for key toxicological

endpoints.

Acute Oral Toxicity (Based on OECD Guideline 401)
This test provides information on health hazards likely to arise from a single, short-term oral

exposure to a substance.[7]

Principle: A substance is administered in graduated doses to several groups of experimental

animals, one dose per group.[7]

Methodology:

Healthy, young adult rodents are fasted prior to dosing.

The test substance is administered by gavage in a single dose.

Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14

days.

Body weights are recorded weekly.
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A gross necropsy is performed on all animals at the end of the study.

The LD50 (the dose estimated to be lethal to 50% of the animals) is calculated.[7]

Acute Dermal Irritation (Based on OECD Guideline 404)
This test assesses the potential for a substance to cause reversible inflammatory changes to

the skin.[8]

Principle: The substance is applied to the skin of an animal for a defined period, and the

degree of irritation is evaluated.[8]

Methodology:

A small area of skin on the back of an albino rabbit is clipped free of fur.

0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the skin and

covered with a gauze patch.[12]

The patch is secured with semi-occlusive dressing for a 4-hour exposure period.[6]

After exposure, the patch is removed, and the skin is cleaned.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.[6]

Lesions are scored, and the reversibility of the effects is observed for up to 14 days.[12]

Flash Point Determination (Based on ASTM D93)
This method determines the lowest temperature at which the vapors of a liquid will ignite.

Principle: A sample is heated in a closed cup, and an ignition source is periodically

introduced into the vapor space.[13]

Methodology (Pensky-Martens Closed Cup):

The test cup is filled with the sample to a specified level.
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The lid is secured, and the sample is heated at a controlled rate while being stirred.[3]

At specified temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is dipped into the cup.[13]

The flash point is the lowest temperature at which a flash is observed.[14]

Disposal Considerations
Waste Methylcyclohexane-d14 and contaminated materials must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.[2] Do not dispose of it

in the sewer system.

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. Always consult the most current Safety Data Sheet (SDS) for

Methylcyclohexane-d14 before use and follow all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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